Cas no 1805079-97-3 (2,5-Bis(trifluoromethyl)-3-chloroanisole)

• Product Name: 2,5-Bis(trifluoromethyl)-3-chloroanisole
• CAS No: 1805079-97-3
• MF: C₉H₅ClF₆O
• MW: 278.578822851181
• CID: 4794562
• Update Time: 2023-08-17

2,5-Bis(trifluoromethyl)-3-chloroanisole Chemical and Physical Properties

Names and Identifiers

• 2,5-Bis(trifluoromethyl)-3-chloroanisole

• Inchi： 1S/C9H5ClF6O/c1-17-6-3-4(8(11,12)13)2-5(10)7(6)9(14,15)16/h2-3H,1H3
• InChI Key： OUSPZQCAHYDSHN-UHFFFAOYSA-N
• SMILES： ClC1=CC(C(F)(F)F)=CC(=C1C(F)(F)F)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 263
• XLogP3: 4.3
• Topological Polar Surface Area: 9.2